3-(5-Bromo-4-methylpyridin-2-yl)aniline

• Molecular Formula: C12H11BrN2
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 3-(5-bromo-4-methylpyridin-2-yl)aniline
• InChI: InChI=1S/C12H11BrN2/c1-8-5-12(15-7-11(8)13)9-3-2-4-10(14)6-9/h2-7H,14H2,1H3
• InChI Key: AIJZDTXXSSRMJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)C2=CC(=CC=C2)N

Description

3-(5-Bromo-4-methylpyridin-2-yl)aniline is a heterocyclic aromatic compound featuring a pyridine ring substituted with a bromine atom at position 5, a methyl group at position 4, and an aniline moiety (NH₂-substituted benzene) attached at position 2 of the pyridine ring. This structure combines the electron-withdrawing bromine and electron-donating methyl group, creating a unique electronic environment that influences its reactivity and applications.

Preparation Methods

Synthesis of 5-Bromo-2-methyl-4-hydroxypyridinecarboxylate

One method involves a five-step reaction that includes two-step oxygenation, esterification, reduction, and diazotization hydrolysis.

Synthesis from 2-Amino-4-methylpyridine

2-Amino-4-methylpyridine can be used as a starting material to synthesize 2-amino-5-bromoisonicotinic acid through a four-step reaction process. However, this method has a low total yield of only 15.7%.

Diazotization Hydrolysis of 2-Amino-5-bromoisonicotinic Acid Methyl Ester

5-Bromo-2-hydroxyisonicotinic acid methyl ester can be prepared by diazotization hydrolysis of 2-amino-5-bromoisonicotinic acid methyl ester.

Bromination of 2-Amino-isonicotinic Acid Methyl Ester

2-Amino-isonicotinic acid methyl ester can be used as a raw material to synthesize 2-amino-5-bromoisonicotinic acid methyl ester through bromination. N-bromosuccinimide can be used as a brominating agent, yielding a crude product yield of 35%. Using bromine as a brominating agent results in a 23% yield after silica gel column separation.

Synthesis of 5-Bromo-4-methyl-2-nitropyridine

• Add concentrated sulfuric acid dropwise into a flask containing 30% hydrogen peroxide while keeping the temperature at or below 20°C. Cool the mixture to 5°C.
• Add 2-amino-5-bromo-4-methylpyridine to concentrated sulfuric acid and cool to 0°C.
• Slowly add the prepared solution from step 1 to the solution from step 2, maintaining the temperature between 5°C and 15°C. Stir the mixture at this temperature for 30 minutes, then allow it to react at room temperature for 3 hours.
• Pour the reaction mixture into ice water and adjust the pH to 7-8 with NaOH solution, which will cause a light-yellow solid to precipitate. Filter the solid and wash it with a small amount of water.
• Dry the solid at 45°C to obtain 5-bromo-4-methyl-2-nitropyridine.

Synthesis of 5-Bromo-3,4-dimethylpyridin-2-amine Using a Nickel Catalyst

• React 2-amino-3,5-dibromo-4-methylpyridine with a suitable directing group, such as 1,1-dimethoxy-N,N-dimethylmethanamine, to place a directing group on the amine group, yielding (E)-N'-(3,5-dibromo-4-methylpyridin-2-yl)-N,N-dimethylformimidamide.
• Replace the 3-bromo substituent with a methyl group by reacting the product from step 1 with a methyl zinc compound or methyl zinc salt in the presence of a nickel catalyst.
• Remove the directing group by hydrolysis in the presence of an acid to regenerate the amine group.

Chemical Reactions Analysis

Types of Reactions

3-(5-Bromo-4-methylpyridin-2-yl)aniline undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding nitro compounds, while reduction may produce amines .

Scientific Research Applications

3-(5-Bromo-4-methylpyridin-2-yl)aniline has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is used in the study of biological pathways and mechanisms.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 3-(5-Bromo-4-methylpyridin-2-yl)aniline involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes . The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-(5-Bromo-4-methylpyridin-2-yl)aniline with structurally or functionally related compounds, highlighting key differences in substituents, molecular properties, and applications.

Compound Name	Molecular Formula	Molecular Weight	Substituents	Physical Properties	Applications/Significance	References
3-(5-Bromo-4-methylpyridin-2-yl)aniline	Likely C₁₁H₁₀BrN₂	~248.12 (estimated)	Pyridine: Br (C5), CH₃ (C4); Aniline (C2)	Not explicitly reported	Potential intermediate for pharmaceuticals or fluorescent materials.
4-Bromo-3-methylaniline	C₇H₈BrN	186.05	Benzene: Br (C4), CH₃ (C3); NH₂ (C1)	mp: 80–82°C; bp: 240°C; d: 1.038	Used in organic synthesis; precursor for dyes or agrochemicals.
5-Bromo-2-methylaniline (5-Bromo-o-toluidine)	C₇H₈BrN	186.05	Benzene: Br (C5), CH₃ (C2); NH₂ (C1)	Not explicitly reported	Intermediate in drug development (e.g., antitumor agents).
5-Bromo-4-iodo-2-methylaniline	C₇H₇BrIN	328.95	Benzene: Br (C5), I (C4), CH₃ (C2); NH₂ (C1)	Crystal structure reported	Key intermediate for fluorescent spirosilabifluorene derivatives.
4-(5-Bromo-1H-1,3-benzodiazol-2-yl)aniline	C₁₃H₁₀BrN₃	288.14	Benzimidazole: Br (C5); Aniline (C4)	Not explicitly reported	Component in optoelectronic materials or kinase inhibitors.
4-Bromo-5-fluoro-2-[(trimethylsilyl)ethynyl]aniline	C₁₂H₁₄BrFNSi	344.22	Benzene: Br (C4), F (C5), Si(CH₃)₃-C≡C (C2); NH₂ (C1)	Safety data unavailable	Building block for organometallic complexes or conjugated polymers.
5-Bromo-2-methoxy-N-(pyridin-4-ylmethyl)aniline	C₁₃H₁₃BrN₂O	293.16	Benzene: Br (C5), OCH₃ (C2); Pyridinyl-CH₂ (N-substituent)	Not explicitly reported	Potential ligand for metal catalysts or bioactive molecule synthesis.

Key Observations:

Substituent Position and Ring Type: The target compound’s bromine and methyl groups on a pyridine ring distinguish it from benzene-based analogs (e.g., 4-Bromo-3-methylaniline ), which exhibit different electronic and steric properties. Pyridine’s nitrogen atom enhances polarity and hydrogen-bonding capacity, influencing solubility and reactivity.

Functional Group Complexity: Trimethylsilyl ethynyl ( ) and methoxy-pyridinylmethyl ( ) groups introduce steric bulk and modulate electronic properties, expanding utility in organometallic chemistry or drug design.

Applications :

• Benzene-based bromoanilines (e.g., 5-Bromo-2-methylaniline ) are prevalent in pharmaceutical intermediates, whereas pyridine derivatives (e.g., the target compound) may offer advantages in metal coordination or fluorescence due to heteroaromaticity.

Biological Activity

3-(5-Bromo-4-methylpyridin-2-yl)aniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its antibacterial properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a brominated pyridine ring and an aniline moiety , which are critical for its biological activity. The presence of the bromine atom at the 5-position of the pyridine ring may enhance its reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that compounds with a similar structure to 3-(5-bromo-4-methylpyridin-2-yl)aniline often exhibit antimicrobial , antiviral , and anticancer properties. The following table summarizes the potential biological activities associated with this compound:

Activity Type	Description
Antimicrobial	Exhibits activity against various bacterial strains, potentially inhibiting growth.
Antiviral	May interfere with viral replication processes.
Anticancer	Shows promise in inhibiting cancer cell proliferation in vitro.

Antibacterial Activity

A notable study evaluated the antibacterial properties of derivatives similar to 3-(5-bromo-4-methylpyridin-2-yl)aniline. The findings revealed that these compounds could inhibit the growth of Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The minimum inhibitory concentration (MIC) values ranged from 4 to 64 µg/mL, indicating significant antibacterial potential .

Case Study: Structure-Activity Relationship (SAR)

In a research study focusing on structural modifications, derivatives of 3-(5-bromo-4-methylpyridin-2-yl)aniline were synthesized and evaluated for their antibacterial efficacy. The study highlighted that:

• Bromine Substitution: The presence of bromine significantly enhanced antibacterial activity compared to non-brominated analogs.
• Mechanism of Action: Molecular docking studies suggested that these compounds bind effectively to bacterial enzymes, disrupting essential metabolic pathways.

Cytotoxicity and Safety Profile

Cytotoxicity assays were performed using various cell lines, including HeLa cells. The results indicated that while some derivatives exhibited low cytotoxicity at therapeutic concentrations, higher doses led to increased cell death. For instance, one derivative showed a cytotoxicity threshold at concentrations above 256 µg/mL, which was substantially higher than its MIC values .

Molecular Docking Studies

Molecular docking studies have provided insights into the binding interactions between 3-(5-bromo-4-methylpyridin-2-yl)aniline derivatives and target proteins involved in bacterial metabolism. These studies revealed strong binding affinities, suggesting that structural modifications could further enhance their efficacy against resistant bacterial strains .